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The table below summarizes the core technical data available for Isomartynoside:

Property Description

IUPAC Name [(2R,3R,4S,5R,6R)-3,5-dihydroxy-6-[2-(3-hydroxy-4-methoxyphenyl)ethoxy]-4-

[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]methyl (E)-3-(4-
hydroxy-3-methoxyphenyl)prop-2-enoate [1]

CAS Registry
Number

94410-22-7 [2] [1]

Molecular
Formula

C₃₁H₄₀O₁₅ [2] [1]

Molecular
Weight

652.66 g/mol [2] [1]

Chemical
Family

Phenylpropanoid Glycoside (Natural phenols) [2] [3] [1]

Purity >98% (HPLC, commercially available for research) [1]

Botanical
Source

Initially isolated from Galeopsis pubescens (a flowering plant in the Lamiaceae family)

[3].
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Research Context and Suggested Approaches

While direct studies on Isomartynoside are sparse, it belongs to a well-researched chemical family. The

following experimental approaches are recommended based on general practices for investigating similar

natural products.

General Workflow for Phytochemical Investigation

The diagram below outlines a typical workflow for the isolation and characterization of a compound like

Isomartynoside from plant material.
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Detailed Methodologies for Key Experiments

Extraction and Isolation [4]

Plant Material Preparation: Aerial parts of the plant are dried and ground into a fine powder.
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Solvent Extraction: The powdered material is soaked in methanol (MeOH) at room

temperature, shaken vigorously, and then filtered.
Partitioning: The methanolic extract is concentrated and then partitioned between ethyl

acetate (EtOAc) and water to separate compounds based on polarity.
Chromatography: The active EtOAc fraction is subjected to column chromatography over silica

gel and then octadecyl silica (ODS) to further separate components.
Final Purification: The fraction containing the target compound is purified using preparative

High-Performance Liquid Chromatography (HPLC) to yield the pure compound.

Structure Elucidation [4]

High-Resolution Mass Spectrometry (HRESIMS): Used to determine the exact molecular

mass and molecular formula.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The structure, including

stereochemistry, is determined using a combination of 1D (1H, 13C) and 2D (e.g., COSY,
HSQC, HMBC) NMR experiments. Spectra are typically recorded in deuterated methanol

(CD3OD).

Suggested Biological Activity Screening

Given that phenylpropanoid glycosides like verbascoside are reported to have anti-inflammatory,

antioxidant, and neuroprotective effects [5] [6], these areas are promising for investigating Isomartynoside.

Antioxidant Assays

DPPH/FRAP Assay: Standard methods to measure free radical scavenging activity and
reducing power [5].

Total Phenolic Content (TPC): Measured using the Folin-Ciocalteu method, with results
expressed as gallic acid equivalents (GAE) [5].

Anti-inflammatory Assays

Cell-Based Models: Use macrophage cell lines (e.g., RAW 264.7) stimulated with
lipopolysaccharide (LPS).

Readouts: Measure the inhibition of pro-inflammatory markers like nitric oxide (NO) production
using the Griess reagent [3].

Navigating Current Knowledge Gaps
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The most significant challenge is the scarcity of publicly available, high-quality primary research focused

specifically on Isomartynoside's biological activity and mechanism of action.

Focus on Analogues: To form a research hypothesis, consult literature on its well-studied chemical
analogues, particularly verbascoside (also known as acteoside), which is a major bioactive

component in herbs like Cistanche [6].
Database Searches: Use the provided CAS Number (94410-22-7) to search specialized scientific

databases like SciFinder, Reaxys, or PubMed for any newer or more detailed publications not
captured in this search.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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